Cas no 304693-64-9 (ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate)

Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate is a fluorinated pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug discovery for optimizing bioavailability. The ester functionality allows for further derivatization, enabling versatile applications in cross-coupling reactions and nucleophilic substitutions. This compound exhibits high purity and consistent reactivity, supporting precise synthetic routes. Its structural features contribute to the development of biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. Suitable for controlled environments, it is typically handled under inert conditions to preserve stability.
ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate structure
304693-64-9 structure
Product Name:ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:304693-64-9
MF:C8H7F3N2O2
MW:220.148592233658
MDL:MFCD09754048
CID:829267
PubChem ID:21936133
Update Time:2025-06-07

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
    • ETHYL 2-TRIFLUOROMETHYLPYRIMIDINE-5-CARBOXYLATE
    • SCHEMBL346837
    • MFCD09754048
    • AB51523
    • AKOS005146370
    • CS-0042048
    • SS-5108
    • J-520660
    • SY027425
    • 5-Pyrimidinecarboxylic acid, 2-(trifluoromethyl)-, ethyl ester
    • ethyl2-(trifluoromethyl)pyrimidine-5-carboxylate
    • Ethyl 2-(trifluoromethyl)-5-pyrimidinecarboxylate
    • ethyl 2-trifluoromethyl-pyrimidine-5-carboxylate
    • 2-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
    • 304693-64-9
    • DB-001023
    • BCP27305
    • DTXSID00620348
    • MDL： MFCD09754048
    • Inchi： 1S/C8H7F3N2O2/c1-2-15-6(14)5-3-12-7(13-4-5)8(9,10)11/h3-4H,2H2,1H3
    • InChI Key： LRUCUGOOQHJEQP-UHFFFAOYSA-N
    • SMILES： FC(C1N=CC(C(=O)OCC)=CN=1)(F)F

Computed Properties

  • Exact Mass: 220.04600
  • Monoisotopic Mass: 220.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.1A^2

Experimental Properties

  • Density: 1.344
  • Melting Point: NA
  • Boiling Point: 194 ºC
  • Flash Point: 71 ºC
  • Refractive Index: 1.448
  • PSA: 52.08000
  • LogP: 1.67210
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Security Information

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
092121-250mg
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 304693-64-9 95%
250mg
 ￡13.00 2022-02-28
Fluorochem
092121-1g
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 304693-64-9 95%
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 ￡32.00 2022-02-28
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Fluorochem
092121-10g
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 304693-64-9 95%
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abcr
AB448500-250 mg
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate, 95%; .
 304693-64-9 95%
250mg
 €81.90 2023-04-22
abcr
AB448500-1 g
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate, 95%; .
 304693-64-9 95%
1g
 €108.70 2023-04-22
abcr
AB448500-5 g
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate, 95%; .
 304693-64-9 95%
5g
 €232.40 2023-04-22
abcr
AB448500-10 g
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate, 95%; .
 304693-64-9 95%
10g
 €359.00 2023-04-22
abcr
AB448500-25 g
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate, 95%; .
 304693-64-9 95%
25g
 €750.90 2023-04-22
Apollo Scientific
PC11106-5g
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 304693-64-9 98%
5g
 £73.00 2025-07-04

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